Cas no 106387-82-0 (Elaiophylin,3''-O-methyl- (9CI))

• Product Name: Elaiophylin,3''-O-methyl- (9CI)
• CAS No: 106387-82-0
• MF: C₅₅H₉₀O₁₈
• MW: 1039.29231977463
• CID: 172417
• Update Time: 2024-03-01

Elaiophylin,3''-O-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Elaiophylin,3''-O-methyl- (9CI)
• Efomycin A
• Efomycine A
• Elaiophylin, 3''-O-methyl- (9CI)

• Inchi： 1S/C55H90O18/c1-14-38-34(9)72-54(63,26-42(38)68-46-24-40(56)50(61)36(11)66-46)32(7)48(59)30(5)52-28(3)20-16-18-23-45(58)71-53(29(4)21-17-19-22-44(57)70-52)31(6)49(60)33(8)55(64)27-43(39(15-2)35(10)73-55)69-47-25-41(65-13)51(62)37(12)67-47/h16-23,28-43,46-53,56,59-64H,14-15,24-27H2,1-13H3
• InChI Key： SMCUQXLDKUCGQF-UHFFFAOYSA-N
• SMILES： CCC1C(OC2OC(C)C(O)C(O)C2)CC(C(C(C(C2C(C)C=CC=CC(=O)OC(C(C(C(C3(OC(C)C(CC)C(OC4OC(C)C(O)C(OC)C4)C3)O)C)O)C)C(C)C=CC=CC(=O)O2)C)O)C)(O)OC1C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 1072.4±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues